N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-3-22-15-8-5-11(9-16(15)23-4-2)17(21)20-12-6-7-13(18)14(19)10-12/h5-10H,3-4H2,1-2H3,(H,20,21)
• InChI Key: OATCWUGNZZQNMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)OCC
• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol

Description

N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide, also known as DDEB, is a chemical compound that has been studied extensively for its potential applications in scientific research. DDEB is a derivative of the compound 3,4-dimethoxybenzamide, which has been shown to exhibit anti-inflammatory and analgesic properties. In

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. By inhibiting these enzymes, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide may alter the expression of genes involved in cancer cell growth and neuronal plasticity. N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has also been shown to bind to the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception and neuroprotection.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been found to induce apoptosis by activating the caspase pathway. In neuronal cells, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been shown to enhance long-term potentiation by increasing the expression of certain proteins involved in synaptic plasticity. N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has also been found to have anti-inflammatory and analgesic effects, which may be mediated through its interaction with the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has several advantages for use in lab experiments. It is a stable and relatively inexpensive compound that can be easily synthesized in large quantities. N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has also been shown to have low toxicity in animal models, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to determine the optimal dosage and administration route for N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide in different experimental models.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide. One area of interest is the development of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential application of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide is in the study of synaptic plasticity and learning and memory. Further research is also needed to elucidate the precise mechanism of action of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide and to identify its molecular targets. Finally, more studies are needed to determine the safety and efficacy of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide in vivo, particularly in animal models of disease.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide involves the reaction of 3,4-dichloroaniline with 3,4-diethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an amide bond formation and yields N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide as a white solid with a melting point of 141-143°C.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been studied for its potential applications in various fields of scientific research, including cancer research, neurobiology, and pharmacology. In cancer research, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neurobiology, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been found to enhance long-term potentiation, a process that is critical for learning and memory. In pharmacology, N-(3,4-dichlorophenyl)-3,4-diethoxybenzamide has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease and chronic pain.